Polybrominated dibenzofurans

Polybrominated dibenzofurans (PBDs) are a class of halogenated organic compounds containing multiple bromine atoms attached to dibenzofuran rings. These compounds have been widely used in various industrial applications, particularly as flame retardants in plastics and textiles. However, due to their persistence and potential toxicity, many PBDs are now banned or regulated under international environmental agreements such as the Stockholm Convention. PBDs can be formed through both intentional synthesis for commercial purposes and unintentional by-products of chemical reactions involving bromine. They exhibit a complex structure with varying numbers of bromine substituents, leading to a diverse range of physical and chemical properties. Notably, they are highly resistant to degradation in the environment, posing significant challenges for their removal and remediation. Given their persistence and potential health risks, including potential carcinogenicity and endocrine disruption, PBDs have been targeted for reduction or elimination in many countries. Advanced analytical techniques such as gas chromatography-mass spectrometry (GC-MS) are commonly employed to detect and quantify these compounds in environmental samples.